Cas no 1342977-81-4 (4-{(2,6-dichlorophenyl)methylamino}butan-2-ol)

• Product Name: 4-{(2,6-dichlorophenyl)methylamino}butan-2-ol
• CAS No: 1342977-81-4
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 5208031
• PubChem ID: 64202321
• Update Time: 2025-10-16

4-{(2,6-dichlorophenyl)methylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[(2,6-dichlorophenyl)methyl]amino}butan-2-ol
• 4-((2,6-Dichlorobenzyl)amino)butan-2-ol
• 2-Butanol, 4-[[(2,6-dichlorophenyl)methyl]amino]-
• 4-{(2,6-dichlorophenyl)methylamino}butan-2-ol

• Inchi： 1S/C11H15Cl2NO/c1-8(15)5-6-14-7-9-10(12)3-2-4-11(9)13/h2-4,8,14-15H,5-7H2,1H3
• InChI Key： AAPOUHOEBVQGDL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNCCC(C)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-{(2,6-dichlorophenyl)methylamino}butan-2-ol

Comprehensive Overview of 4-{(2,6-dichlorophenyl)methylamino}butan-2-ol (CAS No. 1342977-81-4)

4-{(2,6-dichlorophenyl)methylamino}butan-2-ol (CAS No. 1342977-81-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its IUPAC name or CAS registry number, is a derivative of butanol with a dichlorophenylmethylamino substituent. Its molecular structure makes it a subject of interest for researchers exploring bioactive molecules, drug intermediates, and targeted therapeutics.

The compound's chemical formula and structural features have been extensively studied to understand its potential applications. With the rise of precision medicine and personalized therapeutics, researchers are increasingly focusing on molecules like 4-{(2,6-dichlorophenyl)methylamino}butan-2-ol to develop novel treatments. Its dichlorophenyl moiety is particularly noteworthy, as it is often associated with enhanced binding affinity and selectivity in biological systems.

In recent years, the demand for high-purity chemical intermediates has surged, driven by advancements in pharmaceutical synthesis and biotechnology. 4-{(2,6-dichlorophenyl)methylamino}butan-2-ol is no exception, as it serves as a critical building block in the synthesis of more complex molecules. Its stability and reactivity under various conditions make it a versatile candidate for organic synthesis and medicinal chemistry applications.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. Researchers often seek information on optimized synthesis protocols to achieve higher yields and purity. Additionally, the compound's solubility and physicochemical properties are critical for its application in drug formulation and delivery systems.

The growing interest in sustainable chemistry has also influenced the study of 4-{(2,6-dichlorophenyl)methylamino}butan-2-ol. Scientists are exploring green synthesis methods to minimize environmental impact while maintaining efficiency. This aligns with the broader trend of eco-friendly chemical production, which is a hot topic in both academic and industrial circles.

Another area of focus is the compound's potential role in neurological research. Given its structural similarity to other biologically active amines, there is speculation about its effects on neurotransmitter systems. While definitive studies are still underway, the compound's pharmacological profile remains a subject of active investigation.

From a commercial perspective, 4-{(2,6-dichlorophenyl)methylamino}butan-2-ol is available through specialized chemical suppliers and research catalogs. Buyers often inquire about its storage conditions, handling precautions, and regulatory compliance, emphasizing the need for accurate and accessible information.

In summary, 4-{(2,6-dichlorophenyl)methylamino}butan-2-ol (CAS No. 1342977-81-4) is a compound of significant scientific and industrial relevance. Its unique chemical structure, coupled with its potential applications in drug development and organic synthesis, makes it a valuable subject for ongoing research. As the fields of medicinal chemistry and sustainable science continue to evolve, this compound is likely to remain at the forefront of innovation.